Cas no 854452-61-2 (3-bromo-2-hydroxy-4-methylbenzoic acid)

• Product Name: 3-bromo-2-hydroxy-4-methylbenzoic acid
• CAS No: 854452-61-2
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD34185809
• CID: 5421018
• PubChem ID: 84694108
• Update Time: 2025-05-23

3-bromo-2-hydroxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-hydroxy-4-methylbenzoic acid

• MDL： MFCD34185809
• Inchi： 1S/C8H7BrO3/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,10H,1H3,(H,11,12)
• InChI Key： STYRKRYGXRYNDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(Br)=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-bromo-2-hydroxy-4-methylbenzoic acid

Professional Introduction to 3-bromo-2-hydroxy-4-methylbenzoic Acid (CAS No. 854452-61-2)

3-bromo-2-hydroxy-4-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 854452-61-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromine substituent and hydroxyl group on a methyl-substituted benzoic acid backbone, exhibits a unique set of chemical properties that make it valuable in synthetic chemistry and as a building block for more complex molecules.

The structural features of 3-bromo-2-hydroxy-4-methylbenzoic acid contribute to its reactivity and utility in various applications. The presence of a bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These reactions are particularly relevant in the development of pharmaceuticals, where biaryl structures are common motifs in drug candidates.

Additionally, the hydroxyl group at the 2-position and the methyl group at the 4-position introduce polarity and steric effects that can influence the compound's solubility, binding affinity, and metabolic stability. These properties are critical considerations in drug design, where optimizing these characteristics can enhance bioavailability and reduce toxicity. Recent studies have highlighted the importance of such structural modifications in developing novel therapeutic agents.

In the realm of medicinal chemistry, 3-bromo-2-hydroxy-4-methylbenzoic acid has been explored as a precursor for various bioactive molecules. For instance, its transformation into esters or amides can yield compounds with potential applications in anti-inflammatory and anticancer therapies. The bromine atom serves as a handle for introducing additional functional groups through palladium-catalyzed reactions, enabling the construction of complex scaffolds with desired pharmacological properties.

The compound's role in synthetic chemistry extends beyond pharmaceutical applications. It has been utilized in materials science, particularly in the synthesis of organic semiconductors and ligands for metal-catalyzed reactions. The combination of electronic and steric effects provided by its substituents makes it a valuable component in designing materials with tailored electronic properties.

Recent advancements in green chemistry have also seen the adoption of 3-bromo-2-hydroxy-4-methylbenzoic acid as an intermediate in environmentally friendly synthetic routes. Researchers have demonstrated its use in catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on sustainable practices in chemical manufacturing. These innovations underscore the compound's adaptability and relevance across multiple scientific disciplines.

The pharmacological potential of derivatives of 3-bromo-2-hydroxy-4-methylbenzoic acid continues to be an area of active investigation. Studies have shown that modifications to its core structure can lead to compounds with enhanced binding affinity to biological targets. For example, analogs with optimized substitution patterns have demonstrated promising activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of these derivatives often involves multi-step reactions that highlight the compound's utility as a versatile intermediate. Techniques such as lithiation followed by halogenation or condensation reactions with carbonyl compounds allow for rapid diversification of its structural framework. Such synthetic strategies are crucial for exploring large chemical spaces efficiently, which is essential for drug discovery efforts.

The analytical characterization of 3-bromo-2-hydroxy-4-methylbenzoic acid is another critical aspect that has been extensively studied. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its structure and confirm the purity of synthesized derivatives. These analytical methods are indispensable for ensuring the quality and consistency of compounds used in research and industrial settings.

The compound's stability under various conditions is also a key consideration. Studies have investigated its behavior under different storage conditions, including temperature and humidity effects, to determine optimal handling protocols. Such information is vital for maintaining the integrity of samples throughout their lifecycle, from initial synthesis to final application.

In conclusion, 3-bromo-2-hydroxy-4-methylbenzoic acid (CAS No. 854452-61-2) represents a significant asset in both academic research and industrial applications. Its unique structural features enable diverse functionalizations, making it a valuable building block for pharmaceuticals, materials science, and sustainable chemistry initiatives. As research continues to uncover new applications and synthetic pathways involving this compound, its importance is likely to grow further within the scientific community.